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Introduction

AMG-458 is a potent and selective small molecule inhibitor of the c-Met receptor tyrosine
kinase.[1][2][3] The c-Met pathway plays a crucial role in cell proliferation, survival, migration,
and invasion, and its aberrant activation is implicated in the development and progression of
numerous cancers.[4][5] AMG-458 has demonstrated significant anti-tumor activity in
preclinical models by inhibiting c-Met phosphorylation and downstream signaling.[1][2] These
application notes provide detailed protocols for key in vitro assays to evaluate the efficacy and
mechanism of action of AMG-458.
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Target Ki (nM) Reference

c-Met (Human) 1.2 [1112]

c-Met (Mouse) 2.0 [2][3]

c-Met (H1094R) 0.5 [1]

c-Met (V1092I) 11 [1]

c-Met (D1228H) 2.2 [1]

c-Met (M1250T) 4.1 [6]

c-Met (Y1230H) 4.5 [6]

VEGFR2 >4100 [6]

Cell Line Assay ICs0 (NM) Reference
HGF-mediated c-Met

PC3 _ 60 [11I7]
Phosphorylation
HGF-mediated c-Met

CT26 _ 120 [1](7]
Phosphorylation

HUVEC c-Met Inhibition 690 [41[5]

o More sensitive than
H441 Cell Viability [8]
A549
o Less sensitive than
A549 Cell Viability [8]

H441

Signaling Pathway

The binding of Hepatocyte Growth Factor (HGF) to its receptor, c-Met, induces receptor

dimerization and autophosphorylation of tyrosine residues within the kinase domain. This

activation triggers downstream signaling cascades, primarily the PI3K/Akt and RAS/MAPK
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(Erk) pathways, which promote cell survival and proliferation. AMG-458 selectively inhibits the
kinase activity of c-Met, thereby blocking these downstream signals.
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( AOmMP;zgar?‘/\:za);g;f{:h ci2 Add Recombinant Add AMG-458 Add Substrate Incubate at 30°C Stop Reaction & Measure
o 1mg/r;||pBSA. 50uM m—rg) ' ¢-Met Enzyme (or DMSO vehicle) (e.g., Poly(Glu,Tyr) 4:1) & ATP ADP Production (e.g., ADP-Glo™)

Seed and Treat Cells
with AMG-458

'

Harvest Cells
(including supernatant)

l

Wash with Cold PBS

l

Resuspend in
Annexin V Binding Buffer

'

Add Annexin V-FITC
and Propidium lodide (PI)

y

Incubate in the Dark
(15-20 min, RT)

Analyze by

Flow Cytometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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